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Introduction
Etrimfos is an organophosphate insecticide recognized for its contact and stomach action

against a range of chewing and sucking insects.[1] As a non-systemic pesticide, it has been

utilized in agriculture to protect crops such as top fruit, citrus, vegetables, and cereals.[1] This

technical guide provides an in-depth examination of the chemical structure, physicochemical

properties, mechanism of action, metabolism, and toxicological profile of Etrimfos. Detailed

experimental protocols for its analysis are also presented, alongside visualizations of key

pathways and workflows to facilitate a comprehensive understanding for research and

development professionals.

Chemical Identity and Structure
Etrimfos is chemically identified as O-(6-ethoxy-2-ethyl-4-pyrimidinyl) O,O-dimethyl

phosphorothioate.[2]

IUPAC Name: O-6-ethoxy-2-ethyl-pyrimidin-4-yl O,O-dimethyl phosphorothioate[2]

CAS Name: O-(6-Ethoxy-2-ethyl-4-pyrimidinyl)phosphorothioic acid O,O-dimethyl ester[3]

CAS Number: 38260-54-7[1]

Molecular Formula: C₁₀H₁₇N₂O₄PS[4]
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Molecular Weight: 292.29 g/mol [4]

Synonyms: Ekamet, Satisfar, SAN 197 I[2][5]

Chemical Structure:

Caption: Chemical structure of Etrimfos.

Physicochemical Properties
Etrimfos is a colorless oil with a slight, characteristic odor.[2] Its key physicochemical

properties are summarized in the table below.

Property Value Reference

Appearance Colorless oil [2]

Odor

Slight, characteristic of

thionophosphoric acid

derivatives

[2]

Melting Point -3.35°C [2]

Specific Gravity 1.195 at 20°C [2]

Vapor Pressure 6.5 x 10⁻⁵ mm Hg at 20°C [3]

Refractive Index nD²⁰ 1.5068 [2]

Water Solubility 40 mg/L at 23-24°C [3]

Solvent Miscibility

Completely miscible with

acetone, ethanol, diethyl ether,

chloroform, dimethyl sulfoxide,

ethyl acetate, hexane, and

kerosene.

[2]

Stability (Hydrolysis Half-life at

25°C)

0.4 days at pH 3, 16 days at

pH 6, 14 days at pH 9
[6]

Mechanism of Action: Cholinesterase Inhibition
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As an organophosphate insecticide, the primary mechanism of action for Etrimfos is the

inhibition of the enzyme acetylcholinesterase (AChE).[1] AChE is critical for the proper

functioning of the nervous system, where it hydrolyzes the neurotransmitter acetylcholine.

Etrimfos Inhibition
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Caption: Mechanism of Etrimfos via acetylcholinesterase inhibition.

By inhibiting AChE, Etrimfos leads to an accumulation of acetylcholine at the synaptic cleft.

This results in the overstimulation of cholinergic pathways, leading to neurotoxicity and

ultimately the death of the target insect.[1]

Metabolism
The metabolism of Etrimfos proceeds through several key pathways, primarily involving

glutathione-transferases and mixed-function oxidases.[2] The degradation pathways are

generally similar in plants, animals, and soils, with hydrolysis of the phosphorothioate ester

being a significant route.[2]
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Caption: Metabolic degradation pathway of Etrimfos.

In rats, Etrimfos is rapidly absorbed and metabolized, with the majority of radioactivity from

labeled doses being excreted in the urine within 96 hours.[2] The primary metabolites identified

are desmethyl-etrimfos and 6-ethoxy-2-ethyl-4-hydroxypyrimidine (EEHP).[2] In soil, Etrimfos
has a half-life of approximately 3 to 8 days, degrading to EEHP, EDHP, and eventually carbon

dioxide.[2]

Toxicological Profile
Etrimfos is classified as moderately toxic to humans if ingested.[1] The toxic effects are

characteristic of cholinesterase inhibitors.[2]

Toxicity Metric Species Value Reference

Oral LD₅₀ Male Rats 1800 mg/kg [3]

Oral LD₅₀ Mice 437 mg/kg [3]

LC₅₀ (96 hr) Carp 13.3 mg/L [3]

No-Effect Level

(Cholinesterase

Activity)

Rat

6 mg/kg in diet

(equivalent to 0.3

mg/kg bw/day)

[2]

Studies have shown that Etrimfos is not mutagenic in the Ames test, rat metaphase analysis,

or hamster bone marrow micronuclei count.[2] It also did not induce a delayed neurotoxic

response in hens.[2]

Environmental Fate
Etrimfos is not considered persistent in soil environments.[1] Its mobility in soil is considered

low to moderate.[5] The degradation of organophosphate pesticides like Etrimfos is influenced

by factors such as microbial composition, pH, and temperature.[7] In aqueous solutions, its

stability is pH-dependent, with faster degradation occurring in more acidic conditions.[6]

Experimental Protocols
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Residue Analysis in Agricultural Products
A common method for the determination of Etrimfos residues in crops involves gas

chromatography.

Objective: To quantify the concentration of Etrimfos, its oxygen analogue (EPO), and its main

metabolite (EEHP) in plant material.

Methodology:

Extraction: Residues are extracted from the sample matrix using acetone.[2]

Partitioning: The extract is then subjected to a liquid-liquid partitioning step between water

and methylene dichloride for initial cleanup.[2]

Column Chromatography: For the specific determination of Etrimfos, the methylene

dichloride solution undergoes further cleanup using a silica gel column.[2]

Detection: The final determination is performed by gas chromatography (GC) equipped with

a flame photometric detector (FPD) operating in phosphorus mode.[2]
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Caption: Workflow for Etrimfos residue analysis.

Metabolism Study in Rats (General Protocol)
Objective: To investigate the absorption, distribution, metabolism, and excretion of Etrimfos.

Methodology:

Dosing: A single oral dose of radiolabeled Etrimfos (e.g., ¹⁴C-labeled) is administered to

rats.[2]
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Sample Collection: Urine, feces, and bile are collected at specified time intervals (e.g., up to

96 hours post-dosing).[2] Tissues may also be collected at the end of the study.

Radioactivity Measurement: The total radioactivity in the collected samples is measured to

determine the extent of absorption and excretion.

Metabolite Profiling: Samples are processed and analyzed using chromatographic

techniques (e.g., HPLC) coupled with radiometric detection to separate and identify

metabolites.

Structural Elucidation: The chemical structures of the identified metabolites are confirmed

using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Conclusion
Etrimfos is an organophosphate insecticide with a well-defined chemical structure and a clear

mechanism of action centered on the inhibition of acetylcholinesterase. Its physicochemical

properties, metabolic pathways, and toxicological profile have been established through

various studies. The provided analytical methods offer a robust framework for its detection and

quantification in environmental and biological matrices. This comprehensive technical guide

serves as a valuable resource for professionals engaged in the research and development of

pesticides and related chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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